Cas no 147972-27-8 (4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine)

4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with a chloro group at the 4-position and a trifluoromethyl group at the 2-position. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group facilitates further functionalization via nucleophilic substitution, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic properties. Its rigid fused-ring system contributes to binding affinity in medicinal chemistry applications, particularly in kinase inhibitors and other biologically active molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Suitable for research-scale applications requiring precise structural modifications.

4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine structure

147972-27-8 structure

Product Name:4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine

CAS No:147972-27-8

MF:C₇H₂ClF₃N₂S

MW:238.617389202118

MDL:MFCD09834966

CID:100614

PubChem ID:22674373

Update Time:2025-10-22

4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
- 4-Chloro-2-(trifluoromethyl)-thieno[3,2-d]pyrimidine
- Thieno[3,2-d]pyrimidine,4-chloro-2-(trifluoromethyl)-
- PubChem14862
- 4-chloro-2-trifluoromethylthieno[3,2-d]pyrimidine
- ZUEIVUWZCAKOPP-UHFFFAOYSA-N
- RP28340
- PB28042
- AB0022379
- W3230
- ST24028998
- EN30
- J-514916
- 147972-27-8
- 4-Chloro-2-(trifluoromethyl)thieno[3 pound not2-d]pyrimidine
- DS-0599
- SCHEMBL1368724
- A808716
- FT-0645830
- EN300-36776
- Z370710314
- AKOS015850371
- AMY15231
- CS-0041640
- DTXSID80627512
- MFCD09834966
- Thieno[3,2-d]pyrimidine, 4-chloro-2-(trifluoromethyl)-
- DB-063744
- 4-Chloro-2-(trifluoromethyl)thieno-[3,2-d]pyrimidine
- MDL： MFCD09834966
- Inchi： 1S/C7H2ClF3N2S/c8-5-4-3(1-2-14-4)12-6(13-5)7(9,10)11/h1-2H
- InChI Key： ZUEIVUWZCAKOPP-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=CS2)N=C(C(F)(F)F)N=1

Computed Properties

Exact Mass: 237.95800
Monoisotopic Mass: 237.958
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54
XLogP3: 3.2

Experimental Properties

Color/Form: No data avaiable
Density: 1.6±0.1 g/cm3
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
PSA: 54.02000
LogP: 3.36350
Vapor Pressure: No data available

4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine Pricemore >>

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Fluorochem	076908-250mg	4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine	147972-27-8	95%	250mg	￡106.00	2022-03-01
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TRC	B421143-100mg	4-chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine	147972-27-8		100mg	$ 115.00	2022-06-07
abcr	AB436845-500 mg	4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine; .	147972-27-8		500mg	€543.30	2023-04-23
abcr	AB436845-1 g	4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine; .	147972-27-8		1g	€667.00	2023-04-23